Cas no 26218-75-7 (Methyl 6-bromopyridine-2-carboxylate)

• Product Name: Methyl 6-bromopyridine-2-carboxylate
• CAS No: 26218-75-7
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD06203934
• CID: 52883
• PubChem ID: 16217886
• Update Time: 2025-06-28

Methyl 6-bromopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromopyridine-2-carboxylate
• 6-Bromopyridine-2-carboxylic acid methyl ester
• 6-BROMO-2-PYRIDINE CARBOXYLIC ACID METHYL ESTER
• 6-Bromopicolinic acid methyl ester
• C7H6BrNO2
• Methyl 6-Bromoyridine-2-carboxylate
• Methyl-6-bromopyridine-2-carboxylate
• Methyl-6-bromo picolinate
• Methyl 6-Bromopicolinate
• Methyl 6-bromo-2-pyridinecarboxylate
• 2-PYRIDINECARBOXYLIC ACID, 6-BROMO-, METHYL ESTER
• Methyl-6-Bromo-2-Pyridine Carboxylate
• PubChem7573
• methyl-6-bromopicolinate
• 6-Bromopyridine-2-CarboxylicAcidMethylEster
• DTXSID50584623
• SGNCOKUHMXLGAH-UHFFFAOYSA-N
• M2342
• SY009096
• AB23211
• AM20070132
• SCHEMBL38206
• Methly 6-bromopyridine-2-carboxylate
• EN300-154662
• 6-bromo-pyridine-2-carboxylic acid methyl ester
• 6-Bromopyridine-2-carboxylic Acid Methyl Ester;6-Bromopicolinic acid methyl ester
• methyl-6-bromo-pyridine-2-carboxylate
• PS-4896
• A5207
• methyl 2-bromopyridine-6-carboxylate
• Methyl-6-bromopyridine-2-carboxylate, 97%
• HY-76562
• Z1269143200
• STR07106
• MFCD06203934
• AC-24955
• CS-M1028
• BCP21665
• FT-0621003
• 26218-75-7
• J-400969
• methyl 6-bromo-pyridine-2-carboxylate
• AKOS000279089
• Methyl6-bromopicolinate
• Methyl-6-bromopyridine-2-carboxylate,98%
• DB-030946

• MDL： MFCD06203934
• Inchi： 1S/C7H6BrNO2/c1-11-7(10)5-3-2-4-6(8)9-5/h2-4H,1H3
• InChI Key： SGNCOKUHMXLGAH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 214.95800
• Monoisotopic Mass: 214.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: Not available
• Density: 1.579
• Melting Point: 93.0 to 97.0 deg-C
• Boiling Point: 289.7℃ at 760 mmHg
• Flash Point: 129.0±21.8 °C
• Refractive Index: 1.554
• PSA: 39.19000
• LogP: 1.63070
• Solubility: Not available

Methyl 6-bromopyridine-2-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Methyl 6-bromopyridine-2-carboxylate

Recent Advances in the Application of Methyl 6-bromopyridine-2-carboxylate (CAS: 26218-75-7) in Chemical Biology and Pharmaceutical Research

Methyl 6-bromopyridine-2-carboxylate (CAS: 26218-75-7) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its brominated pyridine core and ester functionality, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, underscoring its importance in drug discovery and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 6-bromopyridine-2-carboxylate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the bromine moiety, enabling the rapid generation of a diverse library of compounds with potent BTK inhibitory activity. This approach highlights the compound's role in facilitating structure-activity relationship (SAR) studies for targeted cancer therapies.

In antimicrobial research, a team from the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of new quinolone-pyridine hybrids using Methyl 6-bromopyridine-2-carboxylate as a starting material. The resulting compounds showed promising activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) in the low micromolar range. This work suggests potential applications in addressing the growing challenge of antibiotic resistance.

The compound's utility extends to chemical biology tools, as evidenced by a recent ACS Chemical Biology publication (2024) describing its incorporation into fluorescent probes for monitoring cellular redox states. The bromine atom at the 6-position allowed for efficient functionalization with thiol-reactive groups, creating sensitive probes that can detect glutathione dynamics in live cells. This application demonstrates the molecule's versatility beyond traditional pharmaceutical applications.

From a synthetic chemistry perspective, advances in continuous flow chemistry have improved the production and subsequent reactions of Methyl 6-bromopyridine-2-carboxylate. A 2023 Organic Process Research & Development paper detailed a safer, more efficient continuous process for its preparation and subsequent transformations, addressing previous challenges with exothermic reactions and byproduct formation in batch processes.

Looking forward, the unique reactivity pattern of Methyl 6-bromopyridine-2-carboxylate continues to inspire innovative applications. Current research directions include its use in DNA-encoded library synthesis for drug discovery and as a precursor for novel materials in organic electronics. The compound's combination of stability and reactivity makes it particularly valuable for these emerging applications.

In conclusion, Methyl 6-bromopyridine-2-carboxylate (26218-75-7) remains a highly valuable intermediate in pharmaceutical and chemical biology research. Its recent applications span from drug discovery to chemical biology tools, demonstrating its versatility and importance in advancing research across multiple disciplines. As synthetic methodologies continue to evolve and new therapeutic targets emerge, this compound is likely to maintain its prominent position in medicinal chemistry research.